Cas no 898779-37-8 (1-(Pyridin-2-yl)octan-1-one)
1-(Pyridin-2-yl)octan-1-one structure
Product Name:1-(Pyridin-2-yl)octan-1-one
CAS No:898779-37-8
MF:C13H19NO
MW:205.296063661575
MDL:MFCD07699186
CID:1032065
PubChem ID:19915129
Update Time:2025-04-20
1-(Pyridin-2-yl)octan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(Pyridin-2-yl)octan-1-one
- 1-pyridin-2-yloctan-1-one
- 2-Octanoylpyridine
- DTXSID90601282
- MFCD07699186
- SCHEMBL9658034
- 898779-37-8
- AKOS011914280
-
- MDL: MFCD07699186
- Inchi: 1S/C13H19NO/c1-2-3-4-5-6-10-13(15)12-9-7-8-11-14-12/h7-9,11H,2-6,10H2,1H3
- InChI Key: VGFPXTCFKYJHMO-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=CN=1)CCCCCCC
Computed Properties
- Exact Mass: 205.14700
- Monoisotopic Mass: 205.146664230g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 7
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 30Ų
Experimental Properties
- PSA: 29.96000
- LogP: 3.62480
1-(Pyridin-2-yl)octan-1-one Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-(Pyridin-2-yl)octan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 202489-1g |
n-Heptyl 2-pyridyl ketone |
898779-37-8 | 95% | 1g |
£394.00 | 2022-03-01 | |
| Fluorochem | 202489-5g |
n-Heptyl 2-pyridyl ketone |
898779-37-8 | 95% | 5g |
£981.00 | 2022-03-01 | |
| Fluorochem | 202489-25g |
n-Heptyl 2-pyridyl ketone |
898779-37-8 | 95% | 25g |
£2398.00 | 2022-03-01 | |
| Chemenu | CM172227-5g |
2-Octanoylpyridine |
898779-37-8 | 95% | 5g |
$408 | 2021-08-05 | |
| Chemenu | CM172227-5g |
2-Octanoylpyridine |
898779-37-8 | 95% | 5g |
$408 | 2023-01-02 | |
| Matrix Scientific | 107244-1g |
2-Octanoylpyridine, 97% |
898779-37-8 | 97% | 1g |
$517.00 | 2023-09-08 | |
| Matrix Scientific | 107244-2g |
2-Octanoylpyridine, 97% |
898779-37-8 | 97% | 2g |
$739.00 | 2023-09-08 | |
| Matrix Scientific | 107244-5g |
2-Octanoylpyridine, 97% |
898779-37-8 | 97% | 5g |
$1412.00 | 2023-09-08 | |
| Alichem | A029184542-5g |
1-(Pyridin-2-yl)octan-1-one |
898779-37-8 | 95% | 5g |
$359.04 | 2023-08-31 | |
| AK Scientific | 4913AC-1g |
1-(Pyridin-2-yl)octan-1-one |
898779-37-8 | 95% | 1g |
$147 | 2023-09-16 |
1-(Pyridin-2-yl)octan-1-one Related Literature
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
898779-37-8 (1-(Pyridin-2-yl)octan-1-one) Related Products
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